Cas no 1352482-56-4 (2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)
2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
-
- Inchi: 1S/C16H17N3O/c20-12-19-10-4-7-15(19)13-8-9-16(17-11-13)18-14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12,15H,4,7,10H2,(H,17,18)
- InChI Key: QMWXVAUIUUTVPR-UHFFFAOYSA-N
- SMILES: N1(C=O)CCCC1C1=CC=C(NC2=CC=CC=C2)N=C1
Computed Properties
- Exact Mass: 267.137
- Monoisotopic Mass: 267.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.2A^2
2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495087-1g |
2-(6-(Phenylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde |
1352482-56-4 | 97% | 1g |
$652 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611024-1g |
2-(6-(Phenylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde |
1352482-56-4 | 97% | 1g |
¥4564.0 | 2023-04-10 |
2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
Introduction to 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352482-56-4)
2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 1352482-56-4, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically relevant molecules. The presence of both pyridine and pyrrolidine moieties in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration in medicinal chemistry.
The molecular structure of 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde consists of a pyrrolidine ring substituted with an aldehyde group at the 1-position and a phenylamino group attached to the 6-position of a pyridine ring. This configuration suggests potential interactions with biological targets, making it a promising scaffold for drug discovery. The aldehyde functionality, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde and biological receptors. Studies have indicated that the phenylamino group can engage in hydrogen bonding and π-stacking interactions, which are crucial for ligand-receptor binding affinity. Additionally, the pyrrolidine ring contributes to the compound's solubility and metabolic stability, factors that are often critical for pharmaceutical efficacy.
In the context of drug development, 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The aldehyde group allows for easy conjugation with biomolecules such as peptides or nucleotides, expanding its utility in the development of biologics or targeted drug delivery systems.
The synthesis of 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The key steps include functional group transformations such as formylation, amination, and cyclization. Advances in synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of its production. These innovations not only enhance the accessibility of the compound but also reduce costs associated with its manufacturing.
From a pharmacological perspective, 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde exhibits several intriguing properties that warrant further investigation. Preclinical studies have demonstrated its ability to modulate signaling pathways associated with cell growth and differentiation. Moreover, its structural features suggest potential applications in treating neurological disorders by interacting with neurotransmitter receptors. The compound's ability to cross the blood-brain barrier is another area of interest, as it could facilitate central nervous system (CNS) drug delivery.
The safety profile of 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde is another critical aspect that has been evaluated through toxicological studies. Initial assessments indicate that the compound exhibits moderate solubility in water and organic solvents, which is advantageous for formulation purposes. Furthermore, preliminary toxicity tests have shown no significant adverse effects at tested doses, although more comprehensive studies are necessary to fully characterize its safety profile.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel derivatives of 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde. Predictive models have been developed to forecast binding affinities and pharmacokinetic properties based on structural features alone. These tools have enabled researchers to prioritize promising candidates for experimental validation, significantly reducing the time and resources required for hit identification.
In conclusion, 2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352482-56-4) represents a compelling molecule with diverse applications in pharmaceutical research. Its unique structural attributes and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new synthetic routes and pharmacological targets, this compound is poised to play an increasingly significant role in addressing unmet medical needs.
1352482-56-4 (2-(6-Phenylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)